Cas no 954081-81-3 (3,4-dimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 3,4-dimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 954081-81-3
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 5516383
• Update Time: 2025-07-17

3,4-dimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• 3,4-dimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• Inchi： 1S/C21H24N2O2/c1-4-20(24)23-11-5-6-16-13-18(9-10-19(16)23)22-21(25)17-8-7-14(2)15(3)12-17/h7-10,12-13H,4-6,11H2,1-3H3,(H,22,25)
• InChI Key： HOYAANWAHDIVLI-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)CC)(=O)C1=CC=C(C)C(C)=C1

Additional information on 3,4-dimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Research Brief on 3,4-dimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS: 954081-81-3)

Recent studies on the compound 3,4-dimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS: 954081-81-3) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the focus of investigations aimed at understanding its biological activity, mechanism of action, and therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this molecule.

The compound's structure, featuring a tetrahydroquinoline core linked to a dimethylbenzamide moiety, suggests potential interactions with various biological targets. Recent in vitro studies have demonstrated its ability to modulate specific signaling pathways, particularly those involved in inflammation and cell proliferation. These findings have sparked interest in its potential as a lead compound for the development of novel therapeutics targeting conditions such as cancer and autoimmune diseases.

One of the key advancements in the research of 954081-81-3 has been the elucidation of its pharmacokinetic properties. Studies have shown that the compound exhibits favorable absorption and distribution characteristics, with moderate plasma protein binding and good tissue penetration. These properties, combined with its demonstrated in vivo stability, make it a viable candidate for further preclinical development.

Recent synthetic chemistry efforts have focused on optimizing the production of 3,4-dimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide, with several research groups reporting improved yields and purity through novel catalytic methods. These advancements are crucial for ensuring the compound's availability for both research and potential clinical applications.

In the context of structure-activity relationship (SAR) studies, modifications to the parent compound have yielded valuable insights into the pharmacophore requirements for biological activity. Researchers have identified that the propanoyl group at position 1 and the dimethyl substitution pattern on the benzamide ring are critical for maintaining the compound's potency and selectivity.

Current challenges in the development of this compound include addressing its metabolic stability in certain biological systems and optimizing its selectivity profile. Ongoing research is exploring various formulation strategies and structural analogs to overcome these limitations while preserving the compound's therapeutic potential.

The future research directions for 954081-81-3 appear promising, with several groups investigating its potential in combination therapies and exploring its application in additional therapeutic areas beyond its initial indications. The compound's unique chemical and biological properties continue to make it a subject of significant interest in the chemical biology and pharmaceutical research communities.